Chloro(difluoro)alumane
Description
Chloro(difluoro)alumane is an aluminum-based organometallic compound with the general formula ClAlF₂. For instance:
- Chloro(dimethyl)alumane (dimethylaluminum chloride, (CH₃)₂AlCl) is a well-characterized organoaluminum compound used in catalysis and polymer synthesis .
- Dichloroalumane (AlCl₂) is an inorganic aluminum chloride with applications in materials science .
- Chlorodifluoromethane (CHClF₂), a hydrochlorofluorocarbon (HCFC), is a distinct fluorinated hydrocarbon with environmental and industrial relevance .
This article will focus on structurally or functionally analogous compounds to clarify their properties and distinctions.
Properties
CAS No. |
13814-65-8 |
|---|---|
Molecular Formula |
AlClF2 |
Molecular Weight |
100.43 g/mol |
IUPAC Name |
chloro(difluoro)alumane |
InChI |
InChI=1S/Al.ClH.2FH/h;3*1H/q+3;;;/p-3 |
InChI Key |
AAYWCFPMITZDSH-UHFFFAOYSA-K |
SMILES |
F[Al](F)Cl |
Canonical SMILES |
F[Al](F)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Chemical and Physical Properties
The table below summarizes key data for aluminum halides and fluorinated compounds referenced in the evidence:
Key Distinctions
Structural Differences: Aluminum-based compounds ((CH₃)₂AlCl, AlCl₂) feature direct Al-Cl bonds, whereas CHClF₂ is a carbon-centered molecule with Cl and F substituents. Chlorodifluoromethane lacks the organometallic reactivity of aluminum halides, making it unsuitable for catalytic applications .
Functional Roles :
- Aluminum halides are pivotal in organic synthesis (e.g., Friedel-Crafts alkylation), while CHClF₂ is primarily used in refrigeration and foam-blowing .
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